(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride

• IUPAC Name: (2S)-2-amino-2-(3-nitrophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C8H10N2O3.ClH/c9-8(5-11)6-2-1-3-7(4-6)10(12)13;/h1-4,8,11H,5,9H2;1H/t8-;/m1./s1
• InChI Key: FMKDBVMPPKFPSH-DDWIOCJRSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(CO)N.Cl
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])[C@@H](CO)N.Cl
• Molecular Formula: C8H11ClN2O3
• Molecular Weight: 218.64 g/mol

Description

(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride, also known as ANPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ANPE belongs to the family of amino alcohols and is widely used in the synthesis of chiral drugs, as well as in the development of new materials and catalysts.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has demonstrated the synthesis of complex organic molecules through reactions involving similar nitrophenyl compounds, highlighting methodologies that could be applied to "(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride". For example, the synthesis of 3-aminobenzo[b]thiophenes through a one-pot synthesis involving chloro-nitrophenyl compounds suggests potential pathways for generating novel structures from nitrophenyl-based intermediates (Androsov et al., 2010).

Pharmaceutical Applications

• Compounds structurally related to "(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride" have been explored for their pharmacological activities, such as antimalarial properties. The quantitative structure-activity relationship (QSAR) studies of related compounds reveal the potential of nitrophenyl derivatives in developing new antimalarial drugs, suggesting that "(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride" could serve as a precursor or active agent in pharmaceutical research (Werbel et al., 1986).

Material Science and Catalysis

• Nitrophenyl compounds have been utilized in the synthesis of nickel(II) complexes, which have applications in catalysis and material science. The synthesis and characterization of such complexes provide insights into the roles that nitrophenyl derivatives can play in developing new materials and catalysts, indicating potential research avenues for "(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride" (Chai et al., 2017).

Antimicrobial and Antitumor Activities

• The synthesis and evaluation of thiosemicarbazones derived from nitrophenyl compounds have shown significant antimicrobial activities. This highlights the potential of "(S)-2-Amino-2-(3-nitrophenyl)ethan-1-ol hydrochloride" in the synthesis of new antimicrobial agents (Parekh & Desai, 2006). Additionally, derivatives of 6-amino-2-phenylbenzothiazole, which could be structurally related to the compound , have been explored for their antitumor activities, suggesting potential cancer research applications (Racané et al., 2006).